Cas no 106039-92-3 (2H-Pyrrolo[2,1-b][1,3]thiazine-4,6(3H,7H)-dione, dihydro-)

• Product Name: 2H-Pyrrolo[2,1-b][1,3]thiazine-4,6(3H,7H)-dione, dihydro-
• CAS No: 106039-92-3
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 1169451
• PubChem ID: 44364521
• Update Time: 2025-04-20

2H-Pyrrolo[2,1-b][1,3]thiazine-4,6(3H,7H)-dione, dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[2,1-b][1,3]thiazine-4,6(3H,7H)-dione, dihydro-
• CHEMBL356258
• Dihydro-2H-pyrrolo[2,1-b][1,3]thiazine-4,6(3H,7H)-dione
• 106039-92-3
• DTXSID801206788

• Inchi： 1S/C7H9NO2S/c9-5-1-2-7-8(5)6(10)3-4-11-7/h7H,1-4H2
• InChI Key： MGQLNMQLRXIQBO-UHFFFAOYSA-N
• SMILES： S1CCC(N2C(CCC12)=O)=O

Computed Properties

• Exact Mass: 171.03547
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes